Cas no 956355-59-2 (2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide)

• Product Name: 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide
• CAS No: 956355-59-2
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.384943008423
• CID: 6782152
• PubChem ID: 3681517
• Update Time: 2025-06-08

2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 956355-59-2
• 2-(2-Methoxyphenoxy)-N-(2-oxotetrahydrothiophen-3-yl)nicotinamide
• 2-(2-methoxyphenoxy)-N-(2-oxothiolan-3-yl)pyridine-3-carboxamide
• AKOS005085526
• Oprea1_576469
• 2L-301S
• 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide

• Inchi： 1S/C17H16N2O4S/c1-22-13-6-2-3-7-14(13)23-16-11(5-4-9-18-16)15(20)19-12-8-10-24-17(12)21/h2-7,9,12H,8,10H2,1H3,(H,19,20)
• InChI Key： HFZNBUSFQNPBNP-UHFFFAOYSA-N
• SMILES： S1C(C(CC1)NC(C1=CC=CN=C1OC1C=CC=CC=1OC)=O)=O

Computed Properties

• Exact Mass: 344.08307817g/mol
• Monoisotopic Mass: 344.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide

2-(2-Methoxyphenoxy)-N-(2-Oxotetrahydro-3-thiophenyl)nicotinamide: A Comprehensive Overview

2-(2-Methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide (CAS No. 956355-59-2) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of various diseases and conditions. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

2-(2-Methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide is a derivative of nicotinamide, a well-known vitamin B3 analog. The compound features a nicotinamide moiety linked to a 2-methoxyphenoxy group and an N-substituted 2-oxotetrahydro-3-thiophenyl group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting candidate for further investigation.

The molecular formula of 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide is C₁₈H₁₈N₂O₄S, with a molecular weight of approximately 366.41 g/mol. The compound is typically obtained as a white or off-white solid with a melting point ranging from 170°C to 175°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol, but has limited solubility in water.

Synthesis Methods

The synthesis of 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide involves several steps, each carefully designed to ensure high yields and purity. One common synthetic route begins with the preparation of the 2-methoxyphenoxy derivative of nicotinic acid. This intermediate is then coupled with an appropriate thiophene derivative using standard coupling reactions such as the Ullmann coupling or Suzuki coupling.

The final step involves the amidation reaction to form the nicotinamide moiety. This process typically requires the use of coupling agents such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The reaction conditions are optimized to minimize side reactions and maximize the yield of the desired product.

Biological Activities and Mechanisms of Action

2-(2-Methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide has been studied for its potential biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. Recent research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

In addition to its anti-inflammatory properties, 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide has demonstrated significant antioxidant activity. Studies have shown that it can effectively scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The anti-cancer potential of 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide has also been explored in various preclinical studies. Research has shown that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic applications in cancer treatment.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-(2-methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in humans. These trials are focused on assessing the pharmacokinetics, pharmacodynamics, and safety profile of the compound in healthy volunteers and patients with specific diseases.

If the results from these initial trials are positive, further Phase II and III trials will be conducted to determine the optimal dosing regimens and therapeutic outcomes. The ultimate goal is to develop this compound into a safe and effective therapeutic agent for various medical conditions.

Conclusion

2-(2-Methoxyphenoxy)-N-(2-oxotetrahydro-3-thiophenyl)nicotinamide (CAS No. 956355-59-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and functional groups contribute to its anti-inflammatory, antioxidant, and anti-cancer properties. Ongoing research and clinical trials will provide valuable insights into its safety and efficacy, paving the way for its potential use in clinical settings.